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Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657 Get Quote

An In-Depth Technical Guide to 2-Sec-
butoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-sec-Butoxybenzaldehyde is an aromatic aldehyde that serves as a versatile intermediate in

various chemical syntheses. Its structure, featuring a sec-butoxy group at the ortho position of

the benzaldehyde, imparts specific solubility and reactivity characteristics that make it a

valuable building block in the pharmaceutical, agrochemical, and fragrance industries.[1] This

technical guide provides a summary of the key chemical properties of 2-sec-
butoxybenzaldehyde.

While this compound is utilized as an intermediate, detailed experimental protocols and specific

biological signaling pathways involving 2-sec-butoxybenzaldehyde are not extensively

documented in publicly available scientific literature. The information presented herein is based

on general chemical knowledge and data from chemical suppliers.

Chemical and Physical Properties
The fundamental properties of 2-sec-butoxybenzaldehyde are summarized in the table below

for easy reference.
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Property Value Source(s)

CAS Number 22921-59-1 [1]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol

Appearance Liquid [1]

Purity ≥95% (as determined by NMR) [1]

Storage Conditions Store at 0-8 °C [1]

IUPAC Name 2-(butan-2-yloxy)benzaldehyde

InChI Key
NHIGQSREBZKSAJ-

UHFFFAOYSA-N

Applications in Research and Development
2-sec-Butoxybenzaldehyde is primarily used as a chemical intermediate in several fields:

Pharmaceuticals: It serves as a precursor in the synthesis of more complex pharmaceutical

compounds, aiding in the development of new medications.[1]

Fragrance Industry: This compound is utilized as an ingredient in the formulation of perfumes

and other scented products.[1]

Polymer Chemistry: It is employed in the creation of specialty polymers, contributing to

materials with enhanced properties.[1]

Organic Synthesis: As a versatile building block, it allows for the efficient creation of complex

molecules.[1]

Agrochemicals: It is used as an intermediate in the manufacturing of various agrochemical

products.[1]

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis or reactions of 2-sec-
butoxybenzaldehyde are not readily available in the public domain. However, a plausible

synthetic route for its preparation is the Williamson ether synthesis, a common and robust

method for forming ethers. This would involve the reaction of salicylaldehyde (2-

hydroxybenzaldehyde) with 2-bromobutane in the presence of a base.

Below is a conceptual workflow for this proposed synthesis. Note: This is a generalized

protocol and has not been optimized for this specific compound.

Conceptual workflow for the synthesis of 2-sec-butoxybenzaldehyde.

Signaling Pathways and Biological Activity
There is currently no specific information available in the scientific literature detailing the

biological activity of 2-sec-butoxybenzaldehyde or its involvement in any signaling pathways.

As it is primarily used as a synthetic intermediate, its biological effects have not been a major

focus of research.

Due to the lack of available data, a diagram for signaling pathways cannot be provided. Further

research would be required to determine if this compound has any significant biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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